Cas no 1856107-37-3 (3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1856107-37-3
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6309597
• PubChem ID: 165629345
• Update Time: 2025-05-21

3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1787160
• 3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid
• 1856107-37-3
• 3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C8H11NO4/c1-3-6(12-2)5-4-7(8(10)11)13-9-5/h4,6H,3H2,1-2H3,(H,10,11)
• InChI Key： IIMQYLPKUXXQEV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)O)ON=1)CC

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic Acid (CAS No. 1856107-37-3)

3-(1-Methoxypropyl)-1,2-oxazole-5-carboxylic acid, with the CAS number 1856107-37-3, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic compound has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The compound belongs to the oxazole class, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a carboxylic acid group at the 5-position and an 1-methoxypropyl side chain at the 3-position imparts distinct reactivity and functionality, making it a valuable intermediate in various synthetic pathways.

The< strong>1-methoxypropyl substituent enhances the compound's solubility in polar organic solvents, facilitating its use in both laboratory-scale reactions and industrial processes. This feature is particularly advantageous in pharmaceutical applications where solubility and bioavailability are critical factors. Additionally, the oxazole ring itself is known for its stability and versatility in forming hydrogen bonds, which can be leveraged in designing molecules with specific interactions with biological targets.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of oxazole-based compounds as scaffolds for antimicrobial, antiviral, and anti-inflammatory agents. The carboxylic acid functionality of 3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid allows for further derivatization, enabling the creation of more complex molecules with tailored pharmacological properties. For instance, researchers have explored its use as a precursor in synthesizing protease inhibitors, which are crucial in treating chronic diseases such as cancer and HIV.

One of the most compelling aspects of this compound is its role in developing novel drug candidates. The oxazole ring's ability to mimic natural products has led to its incorporation into molecules designed to interact with enzymes and receptors. A notable example is its application in creating kinase inhibitors, which play a pivotal role in targeted cancer therapies. The< strong>1-methoxypropyl group contributes to the molecule's binding affinity by optimizing its conformational flexibility, thereby enhancing its interaction with biological targets.

The synthesis of 3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the formation of the oxazole core through condensation reactions between appropriate precursors. Subsequent functionalization introduces the carboxylic acid group at the 5-position and the< strong>1-methoxypropyl side chain at the 3-position. These steps require precise control over reaction conditions to ensure high yield and purity, highlighting the compound's importance in advanced synthetic methodologies.

In academic research, this compound has been employed as a building block for exploring new chemical transformations. Its unique structure allows chemists to investigate novel reaction pathways and develop innovative synthetic strategies. For example, studies have focused on using< strong>3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid as a starting material for constructing more complex heterocyclic systems. These investigations not only expand the chemical toolbox but also provide insights into how structural modifications can influence molecular behavior.

The pharmaceutical industry has also recognized the potential of this compound as an intermediate for drug development. Its versatility in forming various functional groups makes it a valuable candidate for generating libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead molecules with promising therapeutic activity. Furthermore, the oxazole ring's stability under different metabolic conditions suggests that derivatives of this compound may exhibit improved pharmacokinetic profiles compared to other scaffolds.

Ethical considerations are paramount when developing new pharmaceuticals derived from< strong>3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid. Researchers must ensure that their work adheres to stringent safety standards and regulatory guidelines to protect both human health and environmental integrity. By leveraging cutting-edge technologies such as computational modeling and green chemistry principles, scientists can optimize synthetic routes while minimizing waste and hazardous byproducts.

The future prospects of this compound are promising, with ongoing research exploring its applications beyond traditional pharmaceuticals. For instance, its structural features make it suitable for developing materials with specialized properties, such as liquid crystals or organic semiconductors. Additionally, advancements in biocatalysis have opened new avenues for using< strong>3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid as a substrate in enzymatic reactions, which could lead to more sustainable production methods.

In conclusion,< strong>3-(1-methoxypropyl)-1,2-oxazole-5-carboxylic acid(CAS No. 1856107-37-3) represents a significant advancement in chemical research with far-reaching implications for drug development and material science. Its unique structural attributes and synthetic flexibility position it as a cornerstone molecule for future innovations. As scientists continue to uncover new applications for this compound, its importance is likely to grow even further.